Cas no 2172134-78-8 (3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)
3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
- 3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
- 2172134-78-8
- EN300-1499279
-
- Inchi: 1S/C28H28N2O5/c1-3-18-12-13-25(23(14-18)26(31)29-15-17(2)27(32)33)30-28(34)35-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-14,17,24H,3,15-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: UANVJRKKHHPQGT-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(CC)=CC=1C(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 105Ų
3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1499279-1.0g |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1499279-50mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-100mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-250mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-500mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-1000mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-2500mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-5000mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1499279-10000mg |
3-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid |
2172134-78-8 | 10000mg |
$14487.0 | 2023-09-27 |
3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
Comprehensive Overview of 3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172134-78-8)
3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172134-78-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is pivotal in solid-phase peptide synthesis (SPPS). This compound has garnered significant attention due to its role in the development of novel therapeutics and its compatibility with modern automated peptide synthesizers.
The Fmoc-protected amino acid derivative is particularly valued for its stability under basic conditions, making it a preferred choice for researchers focusing on peptide-based drug discovery. With the growing interest in bioconjugation and targeted drug delivery systems, this compound has become a cornerstone in the design of prodrugs and biomarkers. Its unique chemical properties enable precise control over peptide chain elongation, a critical factor in high-throughput screening applications.
Recent advancements in proteomics and structural biology have further highlighted the importance of 3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid. Researchers are increasingly exploring its potential in antibody-drug conjugates (ADCs) and personalized medicine, where its modular design allows for tailored modifications. The compound’s compatibility with green chemistry principles also aligns with the industry’s shift toward sustainable synthesis methods.
In the context of AI-driven drug discovery, this molecule has been featured in computational studies predicting peptide-protein interactions. Its structural complexity makes it an ideal candidate for machine learning models aiming to optimize peptide therapeutics. Additionally, its role in cancer research has been underscored by its incorporation into peptide inhibitors targeting specific oncogenic pathways.
The synthesis and application of CAS No. 2172134-78-8 are frequently discussed in forums dedicated to medicinal chemistry and biotechnology. Common queries include its solubility profiles, coupling efficiency in SPPS protocols, and strategies for deprotection. These topics reflect the compound’s relevance in both academic and industrial settings, where precision and reproducibility are paramount.
From a commercial perspective, the demand for high-purity Fmoc-amino acid derivatives like this compound has surged, driven by the expansion of peptide-based therapeutics in clinical trials. Suppliers often highlight its low batch-to-batch variability, a critical factor for regulatory compliance in GMP manufacturing. Furthermore, its utility in diagnostic reagent development has opened new avenues for point-of-care testing innovations.
In summary, 3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid represents a versatile tool in modern chemical biology. Its applications span from drug development to material science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovative therapeutic strategies.
2172134-78-8 (3-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)